Cas no 588694-31-9 (2-chloro-N-(3-chlorophenyl)pyridine-4-carboxamide)

• Product Name: 2-chloro-N-(3-chlorophenyl)pyridine-4-carboxamide
• CAS No: 588694-31-9
• MF: C₁₂H₈Cl₂N₂O
• MW: 267.11072063446
• CID: 1614826
• PubChem ID: 12026214
• Update Time: 2025-07-19

2-chloro-N-(3-chlorophenyl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(3-chlorophenyl)isonicotinamide
• 2-chloro-N-(3-chlorophenyl)pyridine-4-carboxamide
• 4-Pyridinecarboxamide, 2-chloro-N-(3-chlorophenyl)-
• 588694-31-9
• AKOS000205749
• starbld0002821

• MDL： MFCD11128631
• Inchi： 1S/C12H8Cl2N2O/c13-9-2-1-3-10(7-9)16-12(17)8-4-5-15-11(14)6-8/h1-7H,(H,16,17)
• InChI Key： UUPSQEWYHILLHW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(C1C=CN=C(C=1)Cl)=O

Computed Properties

• Exact Mass: 266.0013683g/mol
• Monoisotopic Mass: 266.0013683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42Ų

Additional information on 2-chloro-N-(3-chlorophenyl)pyridine-4-carboxamide

Comprehensive Overview of 2-chloro-N-(3-chlorophenyl)pyridine-4-carboxamide (CAS No. 588694-31-9)

2-chloro-N-(3-chlorophenyl)pyridine-4-carboxamide, with the CAS number 588694-31-9, is a specialized organic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, characterized by its unique pyridine-carboxamide backbone, serves as a critical intermediate in the synthesis of various bioactive molecules. Its structural features, including the presence of chloro substituents, contribute to its reactivity and potential applications in modern chemistry.

In recent years, the demand for heterocyclic compounds like 2-chloro-N-(3-chlorophenyl)pyridine-4-carboxamide has surged due to their versatility in drug discovery and crop protection. Researchers have explored its role in developing novel pesticides and herbicides, aligning with the global push for sustainable agriculture. The compound's ability to interact with specific biological targets makes it a valuable candidate for addressing challenges such as pest resistance and environmental degradation.

From a synthetic perspective, 588694-31-9 exemplifies the growing trend toward structure-activity relationship (SAR) optimization. Its chlorophenyl and pyridine moieties are frequently discussed in academic literature for their electronic and steric effects, which influence binding affinity and selectivity. This has led to increased interest in its derivatives, particularly in the context of green chemistry and atom-efficient synthesis.

The compound's relevance extends to the pharmaceutical sector, where pyridine-based scaffolds are pivotal in designing kinase inhibitors and anti-inflammatory agents. With the rise of precision medicine, 2-chloro-N-(3-chlorophenyl)pyridine-4-carboxamide is being investigated for its potential to modulate specific pathways implicated in chronic diseases. This aligns with frequent search queries such as "new drug intermediates 2024" and "pyridine derivatives in medicine," reflecting its intersection with cutting-edge research.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing CAS 588694-31-9, ensuring purity and consistency in industrial applications. Quality control remains a top priority, as evidenced by the emphasis on GMP-compliant synthesis in recent publications. These aspects resonate with professionals searching for "high-purity chemical standards" or "analytical methods for agrochemicals."

In conclusion, 2-chloro-N-(3-chlorophenyl)pyridine-4-carboxamide represents a convergence of innovation and practicality. Its multifaceted applications—from agrochemicals to pharmaceuticals—highlight its importance in addressing contemporary scientific and industrial challenges. As research progresses, this compound is poised to remain a key player in the development of next-generation solutions for health and agriculture.